Cas no 252230-09-4 (2(1H)-Pyrazinone,6-amino-5-methyl-)

• Product Name: 2(1H)-Pyrazinone,6-amino-5-methyl-
• CAS No: 252230-09-4
• MF: C₅H₇N₃O
• MW: 125.128580331802
• CID: 246495
• PubChem ID: 22995312
• Update Time: 2025-04-19

2(1H)-Pyrazinone,6-amino-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone,6-amino-5-methyl-
• 2(1H)-Pyrazinone,6-amino-5-methyl-(9CI)
• SCHEMBL2581977
• 252230-09-4
• 6-Amino-5-methylpyrazin-2(1H)-one

• Inchi： 1S/C5H7N3O/c1-3-5(6)8-4(9)2-7-3/h2H,1H3,(H3,6,8,9)
• InChI Key： URLAJFZXIPTBAN-UHFFFAOYSA-N
• SMILES： O=C1C=NC(C)=C(N)N1

Computed Properties

• Exact Mass: 125.05901
• Monoisotopic Mass: 125.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5A^2
• XLogP3: -0.8

Experimental Properties

• PSA: 72.03